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Compound of Interest

Compound Name: Trichloro(4-phenylbutyl)silane

Cat. No.: B093834 Get Quote

An In-depth Technical Guide to Trichloro(4-phenylbutyl)silane (CAS 17886-88-3)

This technical guide provides a comprehensive overview of Trichloro(4-phenylbutyl)silane, a

versatile organosilicon compound. It is intended for researchers, scientists, and professionals in

drug development and materials science who are interested in the properties, synthesis, and

applications of this chemical.

Physicochemical Properties
Trichloro(4-phenylbutyl)silane is a reactive organosilane that serves as a valuable building

block in various chemical processes. Its key physical and chemical properties are summarized

below.
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Property Value

CAS Number 17886-88-3[1][2][3]

Molecular Formula C10H13Cl3Si[1][2]

Molecular Weight 267.65 g/mol [1][2]

Density 1.2 ± 0.1 g/cm³[1] or 1.192 g/cm³[3]

Boiling Point
292.5 ± 19.0 °C at 760 mmHg[1], 82°C at 0.4

mmHg[2][3]

Flash Point 143.1 ± 16.2 °C[1] or >110°C (>230°F)[3]

Refractive Index 1.519[1] or 1.5121[3]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C[1]

LogP 7.27[1]

Hydrolytic Sensitivity
Reacts rapidly with moisture, water, and protic

solvents[3]

Synthesis and Reactivity
The primary synthetic route to Trichloro(4-phenylbutyl)silane involves the Grignard reaction.

[4] This well-established method in organosilicon chemistry is crucial for forming the silicon-

carbon bond.[4] The reactivity of this compound is dominated by the three chlorine atoms

attached to the silicon, making the Si-Cl bonds highly susceptible to nucleophilic attack,

particularly by water.

Synthesis via Grignard Reaction
A common method for synthesizing Trichloro(4-phenylbutyl)silane is through the reaction of

a Grignard reagent, 4-phenylbutylmagnesium halide, with a silicon tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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